Cas no 256958-81-3 (1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine)

• Product Name: 1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine
• CAS No: 256958-81-3
• MF: C₁₆H₂₁Cl₂NO₃
• MW: 346.248842954636
• MDL: MFCD11849845
• CID: 2847418
• PubChem ID: 49760236
• Update Time: 2025-08-05

1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine Chemical and Physical Properties

Names and Identifiers

• 256958-81-3
• DTXSID10678138
• t-Butyl 4-(3,4-dichlorophenyl)-4-hydroxypiperidine-1-carboxylate
• F79279
• MFCD11849845
• AB91536
• 1-BOC-4-(3,4-DICHLOROPHENYL)-4-HYDROXYPIPERIDINE
• DB-388426
• 1-Boc-4-(3,4-dichlorophenyl)-4-piperidinol
• SCHEMBL654359
• DURZJTUJYPOWNB-UHFFFAOYSA-N
• 1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine

• MDL： MFCD11849845
• Inchi： 1S/C16H21Cl2NO3/c1-15(2,3)22-14(20)19-8-6-16(21,7-9-19)11-4-5-12(17)13(18)10-11/h4-5,10,21H,6-9H2,1-3H3
• InChI Key： DURZJTUJYPOWNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CCN(C(=O)OC(C)(C)C)CC1)O)Cl

Computed Properties

• Exact Mass: 345.0898489Da
• Monoisotopic Mass: 345.0898489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine

Comprehensive Overview of 1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine (CAS No. 256958-81-3)

1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine (CAS No. 256958-81-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperidine derivative family, featuring a Boc (tert-butoxycarbonyl) protecting group and a 3,4-dichlorophenyl moiety, which enhances its stability and reactivity in various synthetic applications. Researchers and chemists frequently employ this intermediate in the development of bioactive molecules, particularly in central nervous system (CNS) drug discovery.

The growing interest in piperidine derivatives stems from their versatility in medicinal chemistry. 1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine is often searched alongside terms like "Boc-protected piperidine synthesis" or "dichlorophenyl piperidine applications," reflecting its relevance in modern drug design. Its unique structure allows for selective modifications, making it a valuable building block for neuroactive compounds and enzyme inhibitors. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research.

From a synthetic perspective, the hydroxyl group and Boc protection in this compound offer strategic advantages. The Boc group can be selectively deprotected under mild acidic conditions, enabling further functionalization without disrupting the dichlorophenyl ring. This property is critical for multi-step syntheses, especially in parallel combinatorial chemistry workflows. Users often inquire about "Boc deprotection conditions" or "piperidine ring functionalization," underscoring the compound's technical significance.

Analytical characterization of CAS No. 256958-81-3 typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods confirm the structural integrity of the compound, which is essential for reproducibility in research. The 3,4-dichlorophenyl moiety contributes to distinct spectroscopic signatures, aiding in reaction monitoring. Discussions around "HPLC methods for piperidine derivatives" or "NMR peaks of Boc-protected amines" frequently arise in academic forums.

In the context of green chemistry, researchers explore solvent-free or catalytic modifications of 1-Boc-4-(3,4-dichlorophenyl)-4-hydroxypiperidine to reduce environmental impact. Queries such as "sustainable synthesis of halogenated piperidines" align with global trends toward eco-friendly pharmaceutical manufacturing. The compound's crystalline nature also facilitates purification via recrystallization, a preferred method for minimizing waste.

Looking ahead, CAS No. 256958-81-3 continues to gain traction in fragment-based drug discovery (FBDD). Its balanced lipophilicity, attributed to the dichlorophenyl group, makes it a candidate for optimizing drug-like properties. As AI-driven molecular design advances, computational studies on "piperidine scaffold bioisosteres" or "QSAR modeling of halogenated compounds" further elevate its profile in virtual screening pipelines.